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Compound of Interest

Compound Name: Vat Red 15

Cat. No.: B1585388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Vat Red 15 (C.I.

71100), an anthraquinone-based vat dye. An understanding of its solubility characteristics is

critical for its application in various industrial and research settings. While primarily used in the

textile and pigment industries, knowledge of its behavior in organic solvents is essential for any

analytical, quality control, or advanced materials research involving this compound.

Introduction to Vat Red 15
Vat Red 15, also known as Vat Bordeaux 2R, is a synthetic dye with a complex polycyclic

aromatic structure.[1][2] Its deep purple-red hue and excellent fastness properties make it a

valuable colorant for cellulosic fibers like cotton.[3][4][5] Like other vat dyes, its application

relies on a reduction-oxidation process where the insoluble pigment is converted to a water-

soluble leuco form for dyeing, and then oxidized back to its insoluble form within the fiber.[6]

This inherent insolubility in aqueous media necessitates the use of organic solvents for many

analytical and processing techniques.

Key Chemical and Physical Properties:

C.I. Name: Vat Red 15, 71100[3]

CAS Number: 4216-02-8[2][3][7]
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Molecular Formula: C₂₇H₁₃N₃O₂ or C₂₆H₁₂N₄O₂ (Note: Different sources report slightly

different formulas, likely due to different salt forms or related structures being referenced

under the same common name).[1][3][7][8]

Molecular Weight: Approximately 411.41 g/mol [1][3][5]

Appearance: Purple-red powder[1][3][9]

Solubility Profile of Vat Red 15
Quantitative solubility data for Vat Red 15 in organic solvents is not widely available in the

public literature. However, qualitative assessments have been consistently reported across

various technical data sheets. These findings are summarized below.

Table 1: Qualitative Solubility of Vat Red 15 in Various Solvents

Solvent CAS Number
Solubility
Description

Reference(s)

Chloroform 67-66-3 Slightly Soluble [1][2][3][4][5][8][9]

o-Chlorophenol 95-57-8 Soluble [2][3][4][5][9]

Toluene 108-88-3 Slightly Soluble [1][2][3][4][5][8][9]

Pyridine 110-86-1 Slightly Soluble [1][2][3][4][5][8][9]

Xylene 1330-20-7 Slightly Soluble [1]

Acetic Acid 64-19-7 Slightly Soluble [1]

Acetone 67-64-1 Insoluble [1][2][3][4][5][8][9]

Ethanol 64-17-5 Insoluble [1][2][3][4][5][8][9]

Experimental Protocols for Quantitative Solubility
Determination
For researchers requiring precise solubility values (e.g., in g/L or mol/L), established analytical

methods can be employed. The following protocols describe two common and reliable
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techniques for determining the solubility of a sparingly soluble dye like Vat Red 15 in an

organic solvent such as chloroform.

Gravimetric Method
The gravimetric method is a direct approach that relies on measuring the mass of the solute

dissolved in a known volume of solvent. It is straightforward but requires a high-precision

analytical balance.

Detailed Methodology:

Saturation: An excess amount of Vat Red 15 powder is added to a known volume of the

organic solvent (e.g., chloroform) in a sealed container, such as a screw-cap vial or flask.

Equilibration: The mixture is agitated at a constant, controlled temperature for an extended

period (e.g., 24-48 hours) to ensure equilibrium is reached and the solution is fully saturated.

A magnetic stirrer or a shaker bath is recommended.

Separation: The saturated solution is carefully separated from the undissolved solid. This

can be achieved by allowing the solid to settle and decanting the supernatant or, for better

accuracy, by filtering the solution through a syringe filter (e.g., 0.22 µm PTFE) to remove all

particulate matter.

Solvent Evaporation: A precise, known volume of the clear, saturated filtrate is transferred to

a pre-weighed, clean, and dry evaporating dish. The solvent is then slowly evaporated under

controlled conditions (e.g., in a fume hood or under a gentle stream of nitrogen) until only the

dry dye residue remains.

Mass Determination: The evaporating dish containing the dry residue is cooled to room

temperature in a desiccator and then weighed on a high-precision analytical balance. The

process of heating gently (to ensure dryness), cooling, and weighing should be repeated

until a constant mass is achieved.

Calculation: The solubility is calculated using the following formula:

Solubility (g/L) = (Mass of dish with residue - Mass of empty dish) / Volume of filtrate used (L)
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Workflow for Gravimetric Solubility Determination

1. Add excess Vat Red 15
to known volume of solvent

2. Agitate at constant T
(24-48h) to reach equilibrium

Saturation

3. Filter solution to remove
undissolved solid

Equilibration

4. Transfer precise volume
of filtrate to pre-weighed dish

Separation

5. Evaporate solvent to
obtain dry dye residue

6. Weigh residue until
constant mass is achieved

7. Calculate Solubility (g/L)

Calculation
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Caption: Workflow for the Gravimetric Method of solubility determination.
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UV-Visible Spectrophotometry Method
This method is an indirect but highly sensitive technique suitable for chromophoric compounds

like Vat Red 15. It relies on Beer-Lambert Law, which correlates absorbance with

concentration.

Detailed Methodology:

Wavelength of Maximum Absorbance (λmax) Determination: A dilute, unsaturated solution of

Vat Red 15 is prepared in the solvent of interest (e.g., chloroform). This solution is scanned

using a UV-Vis spectrophotometer over a relevant wavelength range (e.g., 400-700 nm) to

identify the λmax, the wavelength at which the dye exhibits maximum absorbance. All

subsequent measurements will be performed at this wavelength for optimal sensitivity.

Preparation of a Calibration Curve: A series of standard solutions of Vat Red 15 with

precisely known concentrations are prepared in the same solvent. The absorbance of each

standard solution is measured at the predetermined λmax. A graph of absorbance versus

concentration is plotted, which should yield a linear relationship. A linear regression analysis

is performed to obtain the equation of the line (y = mx + c), which will be used to determine

the concentration of unknown samples.

Preparation of Saturated Solution: A saturated solution is prepared as described in the

gravimetric method (Steps 1 & 2).

Measurement: The saturated solution is filtered (Step 3 from gravimetric method). A small

aliquot of the clear filtrate is carefully diluted with a known volume of the solvent to bring its

absorbance into the linear range of the calibration curve. The absorbance of this diluted

solution is then measured at λmax.

Calculation: The concentration of the diluted solution is calculated from its measured

absorbance using the equation from the calibration curve. This value is then multiplied by the

dilution factor to determine the original concentration of the saturated solution. This final

concentration represents the solubility of Vat Red 15.[10]
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Workflow for UV-Vis Spectrophotometry Solubility Determination

Calibration Experiment
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Vat Red 15 in solvent
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3. Measure absorbance of
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5. Prepare saturated solution
of Vat Red 15

6. Filter and dilute a known
volume of the filtrate

7. Measure absorbance of
diluted sample at λmax

8. Calculate concentration using
calibration curve and dilution factor
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Caption: Workflow for the UV-Vis Spectrophotometry Method.

Logical Workflow: The Vat Dyeing Process and
Solubility
The primary application of Vat Red 15 is in dyeing, a process that hinges on a chemically

induced change in its solubility. This logical workflow is crucial to understanding the dye's

practical use. The insoluble pigment is chemically reduced in an alkaline bath to a soluble
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"leuco" form, which can then penetrate the textile fibers. Subsequent oxidation reverts the dye

to its insoluble form, trapping it within the fiber matrix.[6][11]

Logical Workflow of the Vat Dyeing Process

Vat Red 15 Pigment
(Insoluble)

Reduction
(e.g., with Na₂S₂O₄ in NaOH)

Soluble Leuco Salt
(Affinity for fiber)

Dyeing
(Penetration into fiber)

Oxidation
(e.g., with Air or H₂O₂)

Vat Red 15 Pigment
(Trapped in fiber, Insoluble)
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Caption: Logical flow of solubility changes during the vat dyeing process.

Relevance for Researchers and Drug Development
For researchers in materials science, understanding the solubility of Vat Red 15 in solvents like

chloroform is key for developing new formulations, such as inks or coatings, and for performing

analytical characterization (e.g., chromatography).[7][12]

For professionals in drug development, it is important to note that the available literature

focuses exclusively on the industrial applications of Vat Red 15 as a dye and pigment.[13][14]

There is no information in the searched results to suggest it has any known biological activity or

relevance to signaling pathways. Therefore, its primary interest in a pharmaceutical context

would likely be as a potential impurity, a reference standard in analytical chemistry, or for

specialized applications such as material coatings on medical devices, where its leachability

and solubility would be critical safety parameters to quantify.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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